Cas no 1860074-85-6 (2-{[(Benzyloxy)carbonyl](2-hydroxyethyl)amino}acetic acid)

• Product Name: 2-{[(Benzyloxy)carbonyl](2-hydroxyethyl)amino}acetic acid
• CAS No: 1860074-85-6
• MF: C₁₂H₁₅NO₅
• MW: 253.251203775406
• CID: 6288109
• PubChem ID: 131186308
• Update Time: 2025-05-21

2-{[(Benzyloxy)carbonyl](2-hydroxyethyl)amino}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(benzyloxy)carbonyl](2-hydroxyethyl)amino}acetic acid
• 1860074-85-6
• EN300-7166697
• 2-{[(Benzyloxy)carbonyl](2-hydroxyethyl)amino}acetic acid

• Inchi： 1S/C12H15NO5/c14-7-6-13(8-11(15)16)12(17)18-9-10-4-2-1-3-5-10/h1-5,14H,6-9H2,(H,15,16)
• InChI Key： ORYAVXUFHGRIDP-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(CC(=O)O)CCO)=O

Computed Properties

• Exact Mass: 253.09502258g/mol
• Monoisotopic Mass: 253.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 87.1Ų

Additional information on 2-{[(Benzyloxy)carbonyl](2-hydroxyethyl)amino}acetic acid

Compound CAS No 1860074-85-6: 2-{[(Benzyloxy)carbonyl](2-hydroxyethyl)amino}acetic Acid

The compound with CAS No 1860074-85-6, known as 2-{[(Benzyloxy)carbonyl](2-hydroxyethyl)amino}acetic acid, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a benzyloxy group, a carbonyl group, and a hydroxyethyl amino group attached to an acetic acid backbone. The presence of these functional groups makes it highly versatile and applicable in various chemical reactions and biological systems.

Recent studies have highlighted the potential of this compound in the development of bioactive molecules and its role as an intermediate in the synthesis of complex organic compounds. Its ability to form stable amides and esters has made it a valuable reagent in peptide synthesis and drug design. Moreover, the benzyloxy group provides excellent protection for reactive sites during synthesis, ensuring high yields and purity in the final product.

The synthesis of 2-{[(Benzyloxy)carbonyl](2-hydroxyethyl)amino}acetic acid involves a multi-step process that typically begins with the preparation of the benzyloxycarbonyl (Cbz) group. This is followed by coupling reactions to introduce the hydroxyethyl amino group onto the acetic acid backbone. The entire process requires precise control over reaction conditions to ensure optimal yields and product quality.

In terms of applications, this compound has shown promise in the field of biomedical research. Its ability to act as a protecting group in peptide synthesis has been extensively studied, with recent findings indicating its efficiency in improving the stability and solubility of peptide drugs. Additionally, its role as a precursor in the synthesis of bioactive molecules has opened new avenues for drug discovery.

The structural features of this compound also make it an ideal candidate for use in catalytic processes. Its hydroxyl groups can act as binding sites for metal catalysts, enabling efficient catalytic transformations in organic synthesis. This property has been leveraged in recent studies to develop novel catalytic systems for the production of high-value chemicals.

Furthermore, the compound's compatibility with various analytical techniques has facilitated its use in structural elucidation studies. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm its structure and study its reactivity under different conditions.

In conclusion, CAS No 1860074-85-6 represents a versatile and valuable compound in organic chemistry with wide-ranging applications in pharmaceuticals, materials science, and catalysis. Its unique structure and functional groups continue to make it a focal point for researchers seeking innovative solutions in chemical synthesis and drug development.